Cas no 2228109-95-1 (2-amino-2-(5-phenylthiophen-2-yl)acetic acid)

• Product Name: 2-amino-2-(5-phenylthiophen-2-yl)acetic acid
• CAS No: 2228109-95-1
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 6599408
• PubChem ID: 165792926
• Update Time: 2025-10-29

2-amino-2-(5-phenylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-phenylthiophen-2-yl)acetic acid
• EN300-1860428
• 2228109-95-1

• Inchi： 1S/C12H11NO2S/c13-11(12(14)15)10-7-6-9(16-10)8-4-2-1-3-5-8/h1-7,11H,13H2,(H,14,15)
• InChI Key： WVQLRIVDRPANID-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(=O)O)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-2-(5-phenylthiophen-2-yl)acetic acid

Introduction to 2-amino-2-(5-phenylthiophen-2-yl)acetic acid (CAS No. 2228109-95-1)

The compound 2-amino-2-(5-phenylthiophen-2-yl)acetic acid, with the CAS registry number No. 2228109-95-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a thiophene ring, and an acetic acid moiety, making it a versatile building block for various applications.

The molecular structure of 2-amino-2-(5-phenylthiophen-2-yl)acetic acid is defined by the presence of a thiophene ring substituted with a phenyl group at the 5-position and an amino-acetic acid group at the 2-position. This arrangement imparts the molecule with interesting electronic and steric properties, which are crucial for its reactivity and functionality in different chemical environments.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases. The amino-acetic acid moiety serves as a versatile platform for further functionalization, enabling the creation of derivatives with enhanced bioavailability and selectivity.

In the realm of materials science, No. 2228109-95-1 has shown promise as a precursor for the synthesis of advanced materials, including organic semiconductors and stimuli-responsive polymers. Its ability to form self-assembled structures under specific conditions makes it an attractive candidate for applications in nanotechnology and electronic devices.

The synthesis of 2-amino-2-(5-phenylthiophen-2-yl)acetic acid typically involves multi-step organic reactions, including coupling reactions, reductions, and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

In conclusion, No. 2281094733 stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with its versatile reactivity, positions it as a key player in advancing modern chemical research and development.